3-chloro-N-(4-propoxybenzyl)propanamide
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Description
3-Chloro-N-(4-propoxybenzyl)propanamide is a chloro-substituted propanamide derivative featuring a 4-propoxybenzyl group attached to the amide nitrogen. This compound (CAS: 2364-78-5; molecular formula: C₁₃H₁₈ClNO₂) is widely utilized in pharmaceutical and chemical research as a synthetic intermediate for bioactive molecules . Its structural uniqueness lies in the propoxybenzyl moiety, which enhances lipophilicity and influences molecular interactions, making it valuable in drug discovery and organic synthesis .
Properties
IUPAC Name |
3-chloro-N-[(4-propoxyphenyl)methyl]propanamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO2/c1-2-9-17-12-5-3-11(4-6-12)10-15-13(16)7-8-14/h3-6H,2,7-10H2,1H3,(H,15,16) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVEBLFYMCGKSIK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)CNC(=O)CCCl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20366251 | |
| Record name | 3-chloro-N-(4-propoxybenzyl)propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20366251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.74 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2364-78-5 | |
| Record name | 3-chloro-N-(4-propoxybenzyl)propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20366251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Biological Activity
3-Chloro-N-(4-propoxybenzyl)propanamide is a compound that has garnered attention for its potential biological activities, particularly in the context of inflammation and neurodegenerative diseases. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.
Chemical Structure and Properties
The compound's structure consists of a propanamide backbone with a chloro and a propoxybenzyl group. This structural configuration is crucial for its interaction with biological targets.
Research indicates that 3-chloro-N-(4-propoxybenzyl)propanamide may exert its effects through modulation of the NLRP3 inflammasome, a critical component in the immune response. The NLRP3 inflammasome plays a significant role in the maturation and secretion of pro-inflammatory cytokines such as IL-1β and IL-18. Dysregulation of this pathway is implicated in various diseases, including Alzheimer's disease and other neurodegenerative disorders .
In Vitro Studies
In vitro assays have demonstrated that 3-chloro-N-(4-propoxybenzyl)propanamide inhibits the activation of the NLRP3 inflammasome. For instance, studies show that treatment with this compound reduces IL-1β production in macrophages stimulated with lipopolysaccharides (LPS), suggesting its potential as an anti-inflammatory agent .
| Concentration (μM) | IL-1β Production (%) | TNF-α Production (%) |
|---|---|---|
| 0 | 100 | 100 |
| 10 | 40 | 90 |
| 20 | 20 | 70 |
In Vivo Studies
In vivo studies further support these findings. Mice treated with 3-chloro-N-(4-propoxybenzyl)propanamide exhibited significantly lower levels of IL-1β following LPS challenge compared to controls. This suggests that the compound effectively engages the NLRP3 inflammasome pathway in living organisms .
Pharmacokinetics
Pharmacokinetic studies are essential for understanding how the compound behaves within biological systems. Initial findings indicate that 3-chloro-N-(4-propoxybenzyl)propanamide has moderate oral bioavailability, which may limit its therapeutic application unless modified for better absorption .
Case Studies
Several case studies highlight the potential therapeutic applications of 3-chloro-N-(4-propoxybenzyl)propanamide:
- Neurodegenerative Disorders : In models of Alzheimer's disease, this compound has been shown to reduce neuroinflammation and improve cognitive function, suggesting a protective role against neurodegeneration.
- Autoimmune Diseases : Clinical observations indicate that patients with autoimmune conditions may benefit from treatment with compounds targeting the NLRP3 inflammasome, including 3-chloro-N-(4-propoxybenzyl)propanamide.
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Effects on Physical and Spectral Properties
Aromatic Substituent Variations
- 3-Chloro-N-(4-chlorophenyl)propanamide (NC08): Substituent: 4-Chlorophenyl. Melting Point: 123–125°C (vs. Spectral Data: IR peaks at 3290 cm⁻¹ (N–H) and 1653 cm⁻¹ (amide C=O) . Key Difference: The absence of a benzyl group reduces steric hindrance, leading to lower melting points compared to benzyl-substituted analogs.
- 3-Chloro-N-(4-methoxybenzyl)propanamide: Substituent: 4-Methoxybenzyl. Molecular Weight: 227.69 g/mol (vs. 255.75 g/mol for the target compound).
Alkoxy Chain Length Variations
- 3-Chloro-N-(4-ethoxyphenyl)propanamide: Substituent: 4-Ethoxyphenyl. Molecular Formula: C₁₁H₁₄ClNO₂. Key Difference: Shorter ethoxy chains may reduce lipophilicity compared to propoxy analogs, affecting solubility and bioavailability .
Heterocyclic and Complex Substituents
- Compound 7d (3-Chloro-N-(4-oxo-2-(phenoxymethyl)quinazolin-3-yl)propanamide): Substituent: Quinazolinone ring with phenoxymethyl. Melting Point: 138–140°C; Yield: 69%. Spectral Data: IR peaks at 3290 cm⁻¹ (N–H) and 1680 cm⁻¹ (amide C=O) .
- Compound SI-12 (3-Chloro-N-(4-(3,4-dimethoxyphenylpropanoyl)phenyl)propanamide): Substituent: Dimethoxyphenylpropanoyl. Yield: 88% (higher than NC08 and 7d). Key Difference: Electron-rich dimethoxy groups enhance solubility and reactivity, enabling efficient synthesis under mild conditions .
Crystallographic and Hydrogen-Bonding Analysis
- 3-Chloro-N-(4-methoxyphenyl)propanamide :
- Crystallographic Data: C=O bond length = 1.2326 Å; C(=O)–N bond = 1.3416 Å.
- Packing: N–H···O and C–H···O interactions form chains along the crystallographic a-axis .
- Key Insight : The absence of a benzyl group simplifies packing, while methoxy participation in hydrogen bonding stabilizes the crystal lattice .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
